Cas no 110677-54-8 (benzofuran-6-amine)

• Product Name: benzofuran-6-amine
• CAS No: 110677-54-8
• MF: C₈H₇NO
• MW: 133.1473
• MDL: MFCD11110252
• CID: 2660753
• PubChem ID: 19959504
• Update Time: 2025-05-21

benzofuran-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-BENZOFURANAMINE
• 6-aminobenzofuran
• benzofuran-6-amine
• 1-BENZOFURAN-6-AMINE
• 1-benzo[b]furan-6-amine
• MB09331
• NE44041
• Z1924087024
• AKOS006308452
• MFCD11110252
• CS-0102042
• Z1198313503
• SY151738
• CS-16649
• SCHEMBL596878
• 6-Aminobenzofurane
• 110677-54-8
• DB-140609
• EN300-126155
• D70068
• ARNCZJZLEMLOBH-UHFFFAOYSA-N

• MDL： MFCD11110252
• Inchi： 1S/C8H7NO/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H,9H2
• InChI Key： ARNCZJZLEMLOBH-UHFFFAOYSA-N
• SMILES： C1=C(N)C=C2OC=CC2=C1

Computed Properties

• Exact Mass: 133.052763847 g/mol
• Monoisotopic Mass: 133.052763847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2
• Molecular Weight: 133.15

Additional information on benzofuran-6-amine

Research Brief on Benzofuran-6-amine (CAS: 110677-54-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound benzofuran-6-amine (CAS: 110677-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its structural uniqueness, which enables interactions with various biological targets, making it a promising scaffold for the development of novel therapeutics.

Recent advancements in synthetic chemistry have optimized the production of benzofuran-6-amine, improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, reducing byproducts and enhancing scalability. This methodological innovation is critical for large-scale pharmaceutical applications, where consistency and cost-effectiveness are paramount. Additionally, computational modeling has provided insights into the compound's stability and reactivity, further aiding its synthetic optimization.

Pharmacological investigations have revealed that benzofuran-6-amine exhibits notable activity against several disease targets. For instance, a 2024 preclinical study demonstrated its efficacy as a modulator of serotonin receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently was particularly emphasized, marking it as a candidate for central nervous system (CNS)-targeted therapies. Furthermore, its anti-inflammatory properties have been explored in the context of autoimmune diseases, with promising results in murine models.

In oncology, benzofuran-6-amine has shown inhibitory effects on specific kinase pathways involved in tumor proliferation. A recent collaborative study between academic and industry researchers identified its role in disrupting the PI3K/AKT/mTOR signaling cascade, a critical pathway in many cancers. These findings, published in Cancer Research, underscore the compound's potential as a lead molecule for anticancer drug development, particularly in cancers resistant to conventional therapies.

Despite these advancements, challenges remain in the clinical translation of benzofuran-6-amine-based therapies. Pharmacokinetic studies indicate variability in metabolic stability across species, necessitating further optimization to enhance bioavailability and reduce off-target effects. Ongoing research is also exploring its combination with other therapeutic agents to improve efficacy and mitigate resistance. The compound's safety profile, as reported in toxicology studies, appears favorable, but comprehensive clinical trials are required to validate these observations in humans.

In conclusion, benzofuran-6-amine (CAS: 110677-54-8) represents a multifaceted compound with broad applications in drug discovery and development. Its unique chemical properties and biological activities position it as a valuable asset in addressing unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and overcome existing limitations. This brief underscores the importance of integrating synthetic, computational, and pharmacological approaches to advance the field of chemical biology and pharmaceutical sciences.